Cas no 101768-40-5 (3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride)

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride is a sulfonamide derivative featuring a pyrrolidine core substituted with a 4-methylphenylsulfonyl group. This compound is commonly utilized as an intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its structural properties, including the sulfonyl moiety and pyrrolidine ring, make it valuable for modulating physicochemical characteristics and enhancing binding affinity in drug design. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This reagent is suitable for applications in medicinal chemistry, such as the synthesis of enzyme inhibitors or receptor ligands, where precise functionalization is critical.

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride structure

101768-40-5 structure

Product Name:3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride

CAS No:101768-40-5

MF:C₁₁H₁₆ClNO₂S

MW:261.76824092865

MDL:MFCD04117767

CID:1130561

PubChem ID:17749891

Update Time:2025-05-27

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Tosylpyrrolidine hydrochloride
- 3-(4-methylphenylsulphonyl)pyrrolidine hydrochloride
- AGN-PC-01LQRI
- SureCN1760982
- ASX-Q06-1
- CTK6B9019
- MolPort-001-760-346
- AR2684
- AG-A-52726
- 3-(4-METHYLPHENYLSULFONYL)PYRROLIDINE HYDROCHLORIDE
- 3-(4-methylphenyl)sulfonylpyrrolidine
- hydrochloride
- 3-(4-METHYLPHENYLSULFONYL)PYRROLIDINE HCL
- MFCD04117767
- 3-(4-methylphenyl)sulfonylpyrrolidine;hydrochloride
- CS-0172154
- 3-[(4-Methylphenyl)sulfonyl]pyrrolidine HCl
- 3-(4-methylbenzenesulfonyl)pyrrolidine hydrochloride
- SCHEMBL1760982
- 3-[(4-methylphenyl)sulfonyl]pyrrolidine hydrochloride
- 3-(4-METHYLPHENYLSULFONYL)PYRROLIDINEHYDROCHLORIDE
- 101768-40-5
- EN300-236105
- AKOS025404217
- AS-45414
- 3-[(4-methylbenzene)sulfonyl]pyrrolidine, HCl
- KVVYDFUAHPEACJ-UHFFFAOYSA-N
- 3-Tosylpyrrolidinehydrochloride
- F2167-0234
- J-000492
- 3-(4-methylphenylsulphonyl)pyrrolidine HCl
- 3-[(4-methylbenzene)sulfonyl]pyrrolidine hydrochloride
- A920092
- 3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride
- MDL： MFCD04117767
- Inchi： 1S/C11H15NO2S.ClH/c1-9-2-4-10(5-3-9)15(13,14)11-6-7-12-8-11;/h2-5,11-12H,6-8H2,1H3;1H
- InChI Key： KVVYDFUAHPEACJ-UHFFFAOYSA-N
- SMILES： Cl.S(C1C=CC(C)=CC=1)(C1CNCC1)(=O)=O

Computed Properties

Exact Mass: 261.05918
Monoisotopic Mass: 261.0590276g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 299
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6Å²

Experimental Properties

PSA: 46.17

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P280;P305+P351+P338
Storage Condition：Room temperature

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride Pricemore >>

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